Cas no 898358-00-4 (N'-(3-methoxyphenyl)-N-pentylethanediamide)

• Product Name: N'-(3-methoxyphenyl)-N-pentylethanediamide
• CAS No: 898358-00-4
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5481672
• Update Time: 2025-06-08

N'-(3-methoxyphenyl)-N-pentylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-methoxyphenyl)-N-pentyloxamide
• N'-(3-methoxyphenyl)-N-pentylethanediamide

• Inchi： 1S/C14H20N2O3/c1-3-4-5-9-15-13(17)14(18)16-11-7-6-8-12(10-11)19-2/h6-8,10H,3-5,9H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key： IMVUKDLQPIAIIC-UHFFFAOYSA-N
• SMILES： C(NCCCCC)(=O)C(NC1=CC=CC(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-methoxyphenyl)-N-pentylethanediamide

Introduction to N'-(3-methoxyphenyl)-N-pentylethanediamide (CAS No. 898358-00-4)

N'-(3-methoxyphenyl)-N-pentylethanediamide, a compound with the chemical formula C₁₃H₁₉NO₂, is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 898358-00-4, belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of intense study in academic and industrial laboratories worldwide.

The structure of N'-(3-methoxyphenyl)-N-pentylethanediamide consists of a phenyl ring substituted with a methoxy group at the 3-position, connected to an ethanediamide moiety. The presence of the amide functional group suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug discovery and development. The pentyl chain attached to the other nitrogen atom adds to the compound's complexity, influencing its solubility, bioavailability, and overall pharmacokinetic properties.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. N'-(3-methoxyphenyl)-N-pentylethanediamide has emerged as a promising candidate in this regard. Its unique structural features make it a versatile scaffold for further chemical modifications, enabling the design of derivatives with enhanced biological activity and improved pharmacological profiles.

One of the most compelling aspects of N'-(3-methoxyphenyl)-N-pentylethanediamide is its potential role in neurological research. Studies have indicated that compounds with similar structural motifs may interact with neurotransmitter systems, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The methoxyphenyl moiety, in particular, has been shown to exhibit properties that could modulate synaptic transmission and protect against neurodegeneration.

The pentyl chain in N'-(3-methoxyphenyl)-N-pentylethanediamide also contributes to its pharmacological potential. This alkyl chain can influence the compound's ability to cross the blood-brain barrier, a critical factor for drugs targeting central nervous system disorders. By optimizing the length and branching of the alkyl chain, researchers can fine-tune the pharmacokinetic properties of this compound, making it more effective in treating neurological conditions.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of N'-(3-methoxyphenyl)-N-pentylethanediamide. Molecular docking studies have identified potential binding sites on various biological targets, providing insights into how this compound might interact with them. These studies have been complemented by experimental investigations, which have confirmed the efficacy of N'-(3-methoxyphenyl)-N-pentylethanediamide in modulating key enzymatic pathways involved in disease progression.

The synthesis of N'-(3-methoxyphenyl)-N-pentylethanediamide has also been optimized to ensure high yields and purity. Modern synthetic techniques have allowed for the efficient preparation of this compound, making it more accessible for further research. The development of scalable synthetic routes is crucial for moving from academic research to clinical applications, where large quantities of high-quality material are required.

In addition to its potential therapeutic applications, N'-(3-methoxyphenyl)-N-pentylethanediamide has attracted interest for its role as an intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for drug discovery programs aimed at identifying novel therapeutics for various diseases. The ability to modify different parts of its structure allows researchers to explore a wide range of biological activities, from anti-inflammatory effects to antiviral properties.

The future prospects for N'-(3-methoxyphenyl)-N-pentylethanediamide are promising. Ongoing research is focused on elucidating its mechanism of action and exploring its potential in preclinical studies. These efforts are expected to provide a clearer understanding of its therapeutic potential and pave the way for clinical trials in humans. As our understanding of biological systems continues to grow, compounds like N'-(3-methoxyphenyl)-N-pentylethanediamide will play an increasingly important role in addressing some of the most challenging medical conditions.

In conclusion, N'-(3-methoxyphenyl)-N-pentylethanediamide (CAS No. 898358-00-4) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for further development into novel therapeutics. With continued advancements in synthetic chemistry and computational biology, this compound is poised to make meaningful contributions to medicine and healthcare in the coming years.